Cas no 2228492-96-2 (2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid)

• Product Name: 2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid
• CAS No: 2228492-96-2
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6197580
• PubChem ID: 165827339
• Update Time: 2025-09-26

2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228492-96-2
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid
• EN300-1872240
• 2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid

• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(18)15-14(8-6-7-9-14)13(4,5)10(16)17/h6-9H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： OJRCQWSYVSVJLJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid

2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid: A Comprehensive Overview

2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid, identified by the CAS number 2228492-96-2, is a complex organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. The molecule consists of a cyclopentane ring substituted with a tert-butoxycarbonylamino group and a 2-methylpropanoic acid moiety, making it a versatile building block for various chemical reactions.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the tert-butoxycarbonyl (Boc) protected amine. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing the cyclopentane ring. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to facilitate these transformations. These methods not only improve yield but also enhance the stereochemical control of the product, which is critical for its application in drug design.

The structural versatility of 2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid makes it an ideal candidate for various chemical modifications. For instance, the Boc group can be readily removed under acidic conditions, exposing the amine functionality for further reactions. This feature has been exploited in peptide synthesis, where the compound serves as an intermediate for constructing bioactive molecules. Recent studies have demonstrated its utility in creating cyclic peptides with potential therapeutic applications, particularly in targeting protein-protein interactions.

In addition to its role in peptide synthesis, this compound has shown promise in materials science. The cyclopentane ring provides rigidity to the molecule, which can be advantageous in designing polymers with specific mechanical properties. Researchers have investigated its incorporation into polyurethanes and other polymeric systems, aiming to develop materials with enhanced durability and biocompatibility. These applications highlight the compound's potential beyond traditional pharmaceutical uses.

Recent research has also focused on the biological activity of 2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid. Studies have shown that derivatives of this compound exhibit modulatory effects on key cellular pathways, such as those involved in inflammation and apoptosis. These findings suggest its potential as a lead compound for developing novel therapeutics targeting chronic diseases like cancer and neurodegenerative disorders.

The safety profile of this compound has been evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, making it a safer option for drug development compared to some traditional agents. However, further long-term studies are required to fully understand its safety profile and potential for clinical use.

In conclusion, 2-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)-2-methylpropanoic acid is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future innovations in drug discovery and material science.